Cas no 1026995-71-0 (RuCl(R,R)-fsdpen(p-cymene) (90%))

• Product Name: RuCl(R,R)-fsdpen(p-cymene) (90%)
• CAS No: 1026995-71-0
• MF: C₃₀H₂₈ClF₅N₂O₂RuS
• MW: 712.135542869568
• MDL: MFCD12545953
• CID: 1036978
• PubChem ID: 253659540
• Update Time: 2025-05-21

RuCl(R,R)-fsdpen(p-cymene) (90%) Chemical and Physical Properties

Names and Identifiers

• Chloroaminodiphenylethylpentafluorophenylksulfonyl)amido((p-cymene)ruthenium(II))
• RuCl[(R,R)-Fsdpen](p-cymene)
• Chloro{[(1R,2R)-(-)-2-amino-1,2-diphenylethyl](pentafluorophenylsulfonyl)amido}(p-cymene)ruthenium(II),RuCl[(R,R)-Fsdpen](p-cymene)
• Chloro{[(1R,2R)-(-)-2-amino-1,2-diphenylethyl](pentafluorophenylsulfonyl)amido}(p-cymene)ruthenium(II),RuCl[(R,R)-Fsdpen](p-cyme
• Chloroaminodiphenylethylpentafluorophenylksulfonyl)-amido((p-cymene)ruthenium(II))
• RuCl[(R,R)-Fsdpen](p-cymene) RuCl[(R,R)-Fsdpen](p-cymene)
• Chloro(p-cymene)[(R,R)-N-(pentafluorobenzenesulfonyl)-1,2-diphenylethylenediamine]ruthenium(II)
• [(R,R)-N-(2-Amino-1,2-diphenylethyl)pentafluorobenzenesulfonamide]chloro(p-cymene)ruthenium(II)
• RuCl((R,R)-pentafluorophenylsulfonyl-DPEN)(p-cymene)
• Chloro[[(1R,2R)-(-)-2-amino-1,2-diphenylethyl](pentafluorophenylsulfonyl)amido](p-cymene)ruthenium(II)
• chloro{[(lR,2R)-(-)-2-amino-l,2-diphenylethyl](pentafluorophenylsulfonyl)amido}-(p-cymene) ruthenium (II)
• [N-[(1R,2R)-2-(Amino-
• EN)-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzenesulfonamidato-
• EN]chloro[(1,2,3,4,5,6-
• C)-1-methyl-4-(1-methylethyl)benzene]-ruthenium
• Chloro{[(1R,2R)-(-)-2-amino-1,2-diphenylethyl](4-pentafluorophenylsulfonyl)amido{(p-cymene)ruthenium(II)
• RuCl[(R,R)-FsDPEN](p-cyMene) 90%
• Chloro{[(1R,2R)-(-)-2-aMino-1,2-diphenylethyl](pentafluorophenylsulfonyl)aMido}(p-cyMene)rutheniuM(II),90% RuCl[(R,R)-Fsdpen](p-cyMene)
• Chloro{[(1R,2R)-(-)-2-amino-1,2-diphenylethyl](pentafluorophenylsulfonyl)amido}(p-cymene)ruthenium(II), min. 90% RuCl[(R,R)-Fsdpen](p-cymene)
• 1026995-71-0
• [(1R,2R)-2-amino-1,2-diphenylethyl]-(2,3,4,5,6-pentafluorophenyl)sulfonylazanide;1-methyl-4-propan-2-ylbenzene;ruthenium(2+);chloride
• AKOS016008787
• R0123
• J-000769
• Ruthenium, [N-[(1R,2R)-2-(amino-kappaN)-1,2-diphenylethyl]-2,3,4,5,6-pentafluorobenzenesulfonamidato-kappaN]chloro[(1,2,3,4,5,6-eta)-1-methyl-4-(1-methylethyl)benzene]-
• RuCl(R,R)-fsdpen(p-cymene) (90%)

• MDL： MFCD12545953
• Inchi： 1S/C20H14F5N2O2S.C10H14.ClH.Ru/c21-13-14(22)16(24)20(17(25)15(13)23)30(28,29)27-19(12-9-5-2-6-10-12)18(26)11-7-3-1-4-8-11;1-8(2)10-6-4-9(3)5-7-10;;/h1-10,18-19H,26H2;4-8H,1-3H3;1H;/q-1;;;+2/p-1/t18-,19-;;;/m1.../s1
• InChI Key： UWFMZLATRGEOIW-ZJPTYAPPSA-M
• SMILES： [Ru+2].[Cl-].S(C1C(=C(C(=C(C=1F)F)F)F)F)([N-][C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)N)(=O)=O.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 712.05200
• Monoisotopic Mass: 712.052358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5

Experimental Properties

• Density: No data available
• Melting Point: 238-244 °C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• PSA: 68.54000
• LogP: 6.78930
• Sensitiveness: air sensitive
• Optical Activity: [α]25/D −16°, c = 0.1 in chloroform

RuCl(R,R)-fsdpen(p-cymene) (90%) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Other Chemical Reagents

Additional information on RuCl(R,R)-fsdpen(p-cymene) (90%)

Recent Advances in the Application of RuCl(R,R)-fsdpen(p-cymene) (90%) (CAS: 1026995-71-0) in Chemical Biology and Medicinal Research

The compound RuCl(R,R)-fsdpen(p-cymene) (90%) (CAS: 1026995-71-0) has emerged as a significant catalyst in asymmetric synthesis and medicinal chemistry due to its unique structural and catalytic properties. Recent studies have highlighted its potential in facilitating enantioselective transformations, which are crucial for the development of chiral pharmaceuticals. This research briefing synthesizes the latest findings on the applications, mechanisms, and innovations associated with this ruthenium-based complex.

One of the most notable advancements involves the use of RuCl(R,R)-fsdpen(p-cymene) (90%) in hydrogenation reactions, particularly for the synthesis of β-amino acids and other biologically active molecules. A 2023 study demonstrated its efficacy in achieving high enantiomeric excess (ee) values (>95%) under mild reaction conditions, underscoring its utility in green chemistry initiatives. The study also revealed that the ligand fsdpen enhances the stability and reactivity of the ruthenium center, enabling broader substrate scope compared to traditional catalysts.

In addition to hydrogenation, this complex has been investigated for its role in C-H activation and functionalization, a transformative strategy in drug discovery. Researchers have reported its ability to catalyze the direct arylation of heterocycles, a process critical for constructing complex pharmacophores. For instance, a recent publication in Journal of Medicinal Chemistry detailed its use in the synthesis of kinase inhibitors, where the RuCl(R,R)-fsdpen(p-cymene) system improved yield and selectivity by 20-30% over palladium-based alternatives.

Mechanistic insights into the catalytic cycle of RuCl(R,R)-fsdpen(p-cymene) (90%) have also been elucidated through computational and spectroscopic studies. Density functional theory (DFT) calculations suggest that the p-cymene ligand facilitates oxidative addition, while the chiral fsdpen ligand governs enantioselectivity via steric and electronic effects. These findings, published in ACS Catalysis (2024), provide a roadmap for optimizing similar catalysts for targeted applications.

Despite these advances, challenges remain in scaling up reactions and minimizing ruthenium leaching in pharmaceutical production. Recent efforts have focused on immobilizing the catalyst on polymeric or silica supports, with preliminary results indicating retained activity over multiple cycles. Such innovations align with the industry's push toward sustainable and cost-effective synthetic methodologies.

In conclusion, RuCl(R,R)-fsdpen(p-cymene) (90%) (CAS: 1026995-71-0) represents a versatile tool in modern chemical biology and drug development. Its dual role in enantioselective synthesis and C-H activation positions it at the forefront of catalytic innovation. Future research directions may explore its applications in biocatalysis and theranostics, further expanding its impact on the life sciences.